1-oxazolo[4,5-b]pyridin-2-yl-9-octadecyn-1-one
1-oxazolo[4,5-b]pyridin-2-yl-9-octadecyn-1-one
Fatty acid amide hydrolase (FAAH) is the enzyme responsible for hydrolysis and inactivation of fatty acid amides including anandamide and oleamide. CAY10401 is a selective, potent inhibitor of rat FAAH exhibiting a Ki value of 0.14 nM. CAY10401 is approximately 580 fold more potent than oleyl trifluoromethyl ketone when assayed under the same conditions.
Brand Name:
Vulcanchem
CAS No.:
288862-89-5
VCID:
VC0163755
InChI:
InChI=1S/C24H34N2O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18-21(27)24-26-23-22(28-24)19-17-20-25-23/h17,19-20H,2-8,11-16,18H2,1H3
SMILES:
CCCCCCCCC#CCCCCCCCC(=O)C1=NC2=C(O1)C=CC=N2
Molecular Formula:
C24H34N2O2
Molecular Weight:
382.5 g/mol
1-oxazolo[4,5-b]pyridin-2-yl-9-octadecyn-1-one
CAS No.: 288862-89-5
Reference Standards
VCID: VC0163755
Molecular Formula: C24H34N2O2
Molecular Weight: 382.5 g/mol
CAS No. | 288862-89-5 |
---|---|
Product Name | 1-oxazolo[4,5-b]pyridin-2-yl-9-octadecyn-1-one |
Molecular Formula | C24H34N2O2 |
Molecular Weight | 382.5 g/mol |
IUPAC Name | 1-([1,3]oxazolo[4,5-b]pyridin-2-yl)octadec-9-yn-1-one |
Standard InChI | InChI=1S/C24H34N2O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18-21(27)24-26-23-22(28-24)19-17-20-25-23/h17,19-20H,2-8,11-16,18H2,1H3 |
Standard InChIKey | DBMKKVSGBYKSFI-UHFFFAOYSA-N |
SMILES | CCCCCCCCC#CCCCCCCCC(=O)C1=NC2=C(O1)C=CC=N2 |
Canonical SMILES | CCCCCCCCC#CCCCCCCCC(=O)C1=NC2=C(O1)C=CC=N2 |
Description | Fatty acid amide hydrolase (FAAH) is the enzyme responsible for hydrolysis and inactivation of fatty acid amides including anandamide and oleamide. CAY10401 is a selective, potent inhibitor of rat FAAH exhibiting a Ki value of 0.14 nM. CAY10401 is approximately 580 fold more potent than oleyl trifluoromethyl ketone when assayed under the same conditions. |
Synonyms | 1-oxazolo[4,5-b]pyridin-2-yl-9-octadecyn-1-one |
Reference | 1.Boger, D.L.,Sato, H.,Lerner, A.E., et al. Exceptionally potent inhibitors of fatty acid amide hydrolase: The enzyme responsible for degradation of endogenous oleamide and anandamide. Proceedings of the National Academy of Sciences of the United States o |
PubChem Compound | 9977214 |
Last Modified | Nov 11 2021 |
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